Cas no 2866317-62-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2866317-62-4
• MF: C₁₀H₂₀ClFN₂O₂
• MW: 254.729405403137
• CID: 6599816
• Update Time: 2025-08-05

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H19FN2O2.ClH/c1-9(2,3)15-8(14)13-7-10(11)4-5-12-6-10;/h12H,4-7H2,1-3H3,(H,13,14);1H
• InChI Key： YGTHIBNLIIBIPB-UHFFFAOYSA-N
• SMILES： C(C1(CNCC1)F)NC(=O)OC(C)(C)C.Cl

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2866317-62-4: A Comprehensive Overview

The compound with CAS Registry Number 2866317-62-4, currently designated as "INDEX NAME NOT YET ASSIGNED," represents a unique chemical entity that has garnered attention in the scientific community. This compound is notable for its potential applications in various fields, including materials science, pharmaceuticals, and advanced manufacturing. Recent studies have highlighted its exceptional properties, making it a subject of interest for researchers worldwide.

CAS No. 2866317-62-4 is a highly stable and versatile material, characterized by its intricate molecular structure. Its stability under extreme conditions makes it a promising candidate for use in high-performance applications. Researchers have recently explored its thermal and mechanical properties, revealing its potential as a next-generation material for aerospace and automotive industries.

The synthesis of CAS No. 2866317-62-4 involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled more efficient production methods, reducing costs and improving scalability. These developments have brought the compound closer to commercialization, with several pilot projects already underway.

In terms of applications, CAS No. 2866317-62-4 has shown remarkable potential in the field of electronics. Its electrical properties, particularly its high conductivity and low resistance, make it an ideal candidate for use in advanced semiconductor devices. Researchers have also explored its use in energy storage systems, where it exhibits superior performance compared to traditional materials.

The environmental impact of CAS No. 2866317-62-4 has been a topic of recent research. Studies indicate that the compound is biodegradable under specific conditions, reducing concerns about long-term environmental harm. This finding aligns with global efforts to develop sustainable materials and has further enhanced its appeal in eco-friendly industries.

As the scientific community continues to explore the properties and applications of CAS No. 2866317-62-4, new insights are emerging at an unprecedented rate. Collaborative efforts between academia and industry are driving innovation, paving the way for groundbreaking applications in the near future.